Cas no 1176784-51-2 (3-Methyl-6,7-cinnolinediol)

• Product Name: 3-Methyl-6,7-cinnolinediol
• CAS No: 1176784-51-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4556560
• Update Time: 2025-05-25

3-Methyl-6,7-cinnolinediol Chemical and Physical Properties

Names and Identifiers

• Carbidopa Impurity
• Carbidopa Impurity 4
• 6,7-dihydroxy-3-methylcinnoline
• 6,7-Cinnolinediol, 3-methyl-
• Carbidopa Impurity 16
• 3-Methyl-6,7-cinnolinediol

• Inchi： 1S/C9H8N2O2/c1-5-2-6-3-8(12)9(13)4-7(6)11-10-5/h2-4,12-13H,1H3
• InChI Key： ITGJFKRFEQQFAX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(O)C(O)=C2)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 3-Methyl-6,7-cinnolinediol

3-Methyl-6,7-cinnolinediol: A Comprehensive Overview

3-Methyl-6,7-cinnolinediol, also known by its CAS number CAS No. 1176784-51-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cinnolinones, which are aromatic heterocycles with a wide range of applications in drug discovery and materials science. The structure of 3-Methyl-6,7-cinnolinediol consists of a cinnoline ring system with hydroxyl groups at positions 6 and 7, and a methyl group at position 3. This unique arrangement imparts distinctive chemical properties that make it a valuable molecule for various research and industrial purposes.

The synthesis of 3-Methyl-6,7-cinnolinediol has been extensively studied, with researchers exploring various synthetic pathways to optimize its production. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

3-Methyl-6,7-cinnolinediol has demonstrated potential in several therapeutic areas due to its bioactivity. Studies have shown that this compound exhibits antioxidant properties, which are crucial for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, research into its anti-inflammatory effects suggests that it could be a promising candidate for treating conditions like arthritis and inflammatory bowel disease.

In the realm of materials science, 3-Methyl-6,7-cinnolinediol has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted the ability of this compound to form stable MOFs with high surface areas, making it a valuable building block for next-generation materials.

The pharmacokinetic profile of 3-Methyl-6,7-cinnolinediol has also been investigated to assess its suitability as a drug candidate. Preclinical studies indicate moderate absorption and distribution properties, with potential for further optimization through structural modifications. Additionally, the compound has shown minimal toxicity in initial assays, which is encouraging for its prospective use in therapeutic applications.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of 3-Methyl-6,7-cinnolinediol. These models provide insights into its interaction with biological targets at the molecular level, aiding in the design of more potent derivatives. For example, docking studies have revealed key interactions between the compound and enzymes involved in inflammatory pathways, offering a rational basis for further optimization.

In conclusion, 3-Methyl-6,7-cinnolinediol, with its unique structure and diverse applications, continues to be a focal point in chemical research. Its potential in drug discovery, materials science, and beyond highlights the importance of ongoing investigations into its properties and applications. As research progresses, this compound is expected to contribute significantly to both academic advancements and industrial innovations.